(2-Amino-5-fluorophenyl)-(2-chlorophenyl)methanol

• Molecular Formula: C13H11ClFNO
• Molecular Weight: 251.68 g/mol
• IUPAC Name: (2-amino-5-fluorophenyl)-(2-chlorophenyl)methanol
• InChI: InChI=1S/C13H11ClFNO/c14-11-4-2-1-3-9(11)13(17)10-7-8(15)5-6-12(10)16/h1-7,13,17H,16H2
• InChI Key: UDNVPUKBBUBDQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C2=C(C=CC(=C2)F)N)O)Cl

Description

(2-Amino-5-fluorophenyl)-(2-chlorophenyl)methanol is a useful research compound. Its molecular formula is C13H11ClFNO and its molecular weight is 251.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.5 g of (2-nitro-5-fluorophenyl)(2-chlorophenyl)methanone dissolved in 10 ml of ethanol are added 0.44 g of tin and 1.5 ml of 12M hydrochloric acid, and the mixture is left for 3 hours at room temperature. The reaction medium is concentrated and the residue is taken up in ethyl acetate and washed with 2M sodium hydroxide solution and then with saturated ammonium chloride solution. The organic phase is dried over anhydrous sodium sulfate and concentrated to give 0.453 g of the expected product.